Cas no 2172158-56-2 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172158-56-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5792508
• PubChem ID: 165525718
• Update Time: 2025-06-13

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylpropanoic acid
• EN300-1495737
• 2172158-56-2
• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-6-29(27(4,5)25(31)32)24(30)15-23(17(2)3)28-26(33)34-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-23H,6,15-16H2,1-5H3,(H,28,33)(H,31,32)
• InChI Key： WHKDQGQSCGOQJF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC)C(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172158-56-2)

The compound 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172158-56-2) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in advancing drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids like 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid has surged, driven by the growing interest in personalized medicine and targeted therapies. The compound's unique properties, such as its stability under mild conditions and compatibility with automated peptide synthesizers, align with modern trends in high-throughput screening and combinatorial chemistry. Keywords such as "Fmoc amino acid derivatives" and "peptide synthesis reagents" are often associated with this molecule in scientific literature and online searches.

One of the standout features of CAS No. 2172158-56-2 is its versatility in constructing peptide backbones with branched alkyl chains, which are essential for modulating pharmacokinetic properties. This aligns with current research hotspots, such as the development of peptide-based therapeutics for metabolic disorders and oncology. The compound's 2-methylpropanoic acid moiety further enhances its utility in designing lipophilic peptides, a topic frequently explored in drug delivery optimization studies.

From a synthetic chemistry perspective, the 9H-fluoren-9-yl group in this compound ensures efficient deprotection under basic conditions, minimizing side reactions—a key advantage highlighted in forums and academic discussions. Researchers often inquire about "Fmoc deprotection kinetics" or "side chain protection strategies," reflecting the compound's relevance in methodological advancements. Its compatibility with N-ethyl and 4-methylpentanamido functionalities also makes it a candidate for studying steric effects in peptide folding.

In the context of SEO and user intent, queries like "buy Fmoc-protected amino acid CAS 2172158-56-2" or "applications of 2-methylpropanoic acid derivatives" underscore its commercial and academic value. The compound's role in bioconjugation—particularly in antibody-drug conjugates (ADCs)—further elevates its profile, as ADCs remain a focal point in cancer therapy research. This connection to cutting-edge therapeutics ensures sustained interest in the molecule.

Quality control and analytical characterization of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid are frequently discussed topics, with techniques like HPLC and mass spectrometry being central to ensuring purity. The compound's CAS No. 2172158-56-2 serves as a unique identifier in regulatory documentation, emphasizing its standardized use across laboratories. Such details are critical for compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

In summary, 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid represents a nexus of innovation in peptide chemistry and drug development. Its structural complexity and functional adaptability position it at the forefront of research addressing unmet medical needs, while its technical specifications cater to both academic and industrial audiences. As peptide therapeutics continue to gain traction, this compound's importance is poised to grow exponentially.